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Compound of Interest

Compound Name: Lactulose-13C

Cat. No.: B1161304 Get Quote

The most critical operational factor for Lactulose-13C is that it is NOT radioactive.[2] It is a

stable isotope-labeled compound (

is a naturally occurring, non-decaying isotope of carbon).[1][3]

Rule #1: Do not dispose of Lactulose-13C in radioactive waste streams.[1][3] Doing so

increases disposal costs unnecessarily and complicates regulatory compliance.[3]

Rule #2: Treat Lactulose-13C chemically and biologically identical to unlabeled Lactulose (

).[1][3]

Chemical Safety & Physical Properties
Before disposal, verify the material's state.[4] Lactulose-13C is chemically stable but

biologically active (osmotic laxative effect).[1][3]
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Property Specification Operational Implication

CAS Number 4618-18-2 (Unlabeled generic)
Use for chemical inventory

lookup.[1][3]

Molecular Weight
~342.3 g/mol (varies by

enrichment)

Heavier than standard

lactulose due to

.[1][3]

Physical State Viscous liquid or white powder
Highly soluble; sticky if spilled.

[3]

Radioactivity NONE
STOP: Do not use Geiger

counters or radiation shielding.

Bio-Hazard
Low (unless mixed with patient

samples)

Standard BSL-1/BSL-2

protocols apply.[1][3]

Environmental
High BOD (Biological Oxygen

Demand)

Large quantities deplete

oxygen in water systems.[1][3]

Disposal Decision Logic (Visualized)
The following decision matrix illustrates the correct workflow for disposing of Lactulose-13C in

various experimental contexts.
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Waste Item Identification

Is it mixed with biological
fluids (blood/urine)?

Is it a glass vial
or needle?

No

Biohazard Waste
(Red Bag/Bin)

Yes

Is it unused bulk
chemical (>500mL)?

No

Sharps Container
(Puncture Proof)

Yes

Chemical Waste Stream
(Non-Hazardous Organic)

Yes (Prevent High BOD)

General Municipal Waste
(Breath bags/Wrappers)

No (Trace amounts/Kits)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating Lactulose-13C waste streams based on

contamination and physical state.

Detailed Disposal Protocols
Scenario A: Unused Bulk Reagent (Shelf-life Expiration)
While Lactulose is non-toxic, pouring large volumes of sugar solutions down the drain violates

EPA and local water authority regulations due to high Biological Oxygen Demand (BOD), which

disrupts aquatic ecosystems.[1][3]

Labeling: Label the container as "Non-Hazardous Chemical Waste – Lactulose Solution."

Container: Use high-density polyethylene (HDPE) or glass containers.

Disposal Path: Submit to your institution’s EHS (Environmental Health & Safety) for

incineration or chemical treatment.[3]

Note: Do not mix with oxidizers or strong acids in the waste stream.[3]

Scenario B: Clinical Breath Test Kits (Post-Patient Use)
This is the most common scenario for Lactulose-13C.[1][3] The waste consists of breath bags,

glass vacutainers, and mouthpieces.

Breath Bags (Aluminium/Plastic):

Status: Generally non-hazardous.[3][5] Breath is not typically classified as a biohazard

unless the patient has a highly infectious airborne disease (e.g., active Tuberculosis).[1][3]

Action: Tightly close the valve. Dispose of in General Municipal Waste (Standard Trash).[3]

Glass Vacutainers (Sample Tubes):

Status: Physical hazard (Sharps).[1][3][6][7]

Action: Dispose of immediately into a Sharps Container. Do not recap needles if a transfer

device was used.[3]
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Mouthpieces/Straws:

Status: Low-level biological contact (saliva).[1][3]

Action: Standard clinical waste or general trash, depending on facility "Universal

Precautions" policy.

Scenario C: Spills in the Laboratory
Lactulose is sticky and supports bacterial growth if left uncleaned.[3]

Containment: Absorb liquid spills with paper towels or vermiculite.[3]

Cleaning: Wash the area thoroughly with warm water and soap to remove sugar residues.[3]

Disinfection: Follow up with a 70% ethanol wipe to prevent fungal/bacterial growth on the

sugary residue.[3]

Regulatory Compliance & Misconceptions
The "Radioactive" Myth
Regulatory bodies (OSHA, NRC) do not regulate

under radiation safety laws because it does not decay.[1][3]

Evidence:

makes up approximately 1.1% of all carbon in your body naturally.[1][3]

Compliance Action: Remove any "Radioactive" stickers if you reused a box from a

shipment. Mislabeling non-radioactive waste as radioactive is a compliance violation.[3]

Waste Classification Codes
When filling out waste manifests for bulk disposal:
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Classification System Code/Status Notes

RCRA (USA) Non-Hazardous
Not listed as P or U listed

waste.[1][3]

DOT (Transport) Not Regulated
Safe for standard ground/air

transport.[1][3]

GHS Labeling None
No hazard pictograms

required.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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